Cas no 53596-60-4 (Benzoic acid, 4-hydroxy-3-(2-propenyl)-, methyl ester)

• Product Name: Benzoic acid, 4-hydroxy-3-(2-propenyl)-, methyl ester
• CAS No: 53596-60-4
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD02975832
• CID: 356891
• PubChem ID: 939882
• Update Time: 2025-11-06

Benzoic acid, 4-hydroxy-3-(2-propenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydroxy-3-(2-propenyl)-, methyl ester
• methyl 3-allyl-4-hydroxybenzoate
• methyl 4-hydroxy-3-prop-2-enylbenzoate
• FT-0712734
• CS-0315858
• DTXSID90359099
• LS-11772
• MFCD02975832
• 2-allyl-4-methoxycarbonylphenol
• AO-080/43441799
• starbld0020352
• 3-Allyl-4-hydroxybenzoic acid methyl ester
• methyl 3-allyl-4-hydoxybenzoate
• methyl 4-hydroxy-3-(prop-2-en-1-yl)benzoate
• methyl 4-hydroxy-3-(2-propen-1-yl)benzoate
• Methyl 4-hydroxy-3-allylbenzoate
• Methyl 4-Hydroxy-3-(2-Propen-1-Yl)-Benzoate
• FTYBXQLBLMKHFS-UHFFFAOYSA-N
• AKOS003304008
• 53596-60-4
• SCHEMBL542210

• MDL： MFCD02975832
• Inchi： 1S/C11H12O3/c1-3-4-8-7-9(11(13)14-2)5-6-10(8)12/h3,5-7,12H,1,4H2,2H3
• InChI Key： FTYBXQLBLMKHFS-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(=O)OC)C=C1CC=C

Computed Properties

• Exact Mass: 192.07866
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 316.5±30.0 °C at 760 mmHg
• Flash Point: 134.4±17.3 °C
• PSA: 46.53
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Benzoic acid, 4-hydroxy-3-(2-propenyl)-, methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 4-hydroxy-3-(2-propenyl)-, methyl ester

Exploring Benzoic acid, 4-hydroxy-3-(2-propenyl)-, methyl ester (CAS No. 53596-60-4): Properties, Applications, and Industry Insights

Benzoic acid, 4-hydroxy-3-(2-propenyl)-, methyl ester (CAS No. 53596-60-4), also known as methyl eugenol or allylguaiacol methyl ether, is a naturally occurring organic compound with a wide range of applications in the fragrance, flavor, and pharmaceutical industries. This aromatic ester is derived from eugenol, a key component found in essential oils such as clove, basil, and cinnamon. Its unique chemical structure—combining a benzoic acid backbone with a propenyl side chain—imparts distinct sensory and functional properties, making it a versatile ingredient.

In recent years, the demand for natural and synthetic fragrance compounds has surged, driven by trends in clean beauty and sustainable sourcing. Consumers and manufacturers alike are increasingly interested in ingredients like Benzoic acid, 4-hydroxy-3-(2-propenyl)-, methyl ester, which bridges the gap between traditional herbal extracts and modern synthetic chemistry. Searches for "plant-based fragrance alternatives" and "non-toxic flavor enhancers" highlight this shift, positioning CAS No. 53596-60-4 as a relevant topic in discussions about eco-friendly formulations.

From a chemical perspective, the compound’s methyl ester group enhances its volatility, making it ideal for perfumery applications where controlled release of aroma is critical. Its 4-hydroxy-3-(2-propenyl) moiety contributes to its antioxidant properties, a feature explored in cosmetic preservatives and food stabilizers. Researchers are also investigating its potential in pheromone-based pest control, leveraging its natural affinity to attract certain insect species—an area gaining traction due to the global push for reduced pesticide use.

Regulatory and safety profiles are another focal point for industries using CAS No. 53596-60-4. Compliance with standards like IFRA (International Fragrance Association) guidelines ensures its safe incorporation into consumer products. Notably, discussions around "skin-safe fragrance ingredients" and "allergen-free compounds" often reference derivatives of eugenol, underscoring the need for transparent labeling and rigorous testing.

Innovations in extraction and synthesis methods further elevate the compound’s relevance. Advanced techniques such as green chemistry and enzymatic esterification are being applied to produce Benzoic acid, 4-hydroxy-3-(2-propenyl)-, methyl ester with higher purity and lower environmental impact. These advancements align with the circular economy model, addressing queries like "how to reduce waste in fragrance production" and "biodegradable flavor additives."

In conclusion, Benzoic acid, 4-hydroxy-3-(2-propenyl)-, methyl ester exemplifies the intersection of tradition and innovation. Its multifaceted roles—from perfumery to agrochemistry—reflect evolving consumer priorities and scientific progress. As industries continue to prioritize sustainability and functionality, CAS No. 53596-60-4 remains a compound of enduring interest and utility.